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Executive Summary
This technical guide provides a comprehensive overview of the safety and handling

precautions for nerolic acid. Intended for an audience of researchers, scientists, and

professionals in drug development, this document synthesizes available data on the

physicochemical properties, toxicological profile, and safe handling practices for this

compound. While nerolic acid has applications in various industries, a thorough understanding

of its potential hazards is crucial for ensuring laboratory and workplace safety. This guide

presents quantitative data in structured tables, details relevant experimental protocols, and

includes visualizations to illustrate key safety workflows. It is important to note that while data is

available for nerolic acid and related compounds, significant gaps in the toxicological data for

pure nerolic acid exist, particularly concerning inhalation toxicity, toxicokinetics, and specific

mechanisms of action.

Chemical and Physical Properties
Nerolic acid, also known as (2Z)-3,7-dimethylocta-2,6-dienoic acid, is a monoterpenoid

carboxylic acid.[1] A summary of its key chemical and physical properties is provided in Table 1.
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Property Value Reference

Chemical Formula C₁₀H₁₆O₂ [1]

Molar Mass 168.236 g·mol⁻¹ [1]

CAS Number 4613-38-1 [1]

EC Number 202-058-4 [1]

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Vapor Pressure
0.2699 mmHg @ 20°C (for a

"Neroli" mixture)
[2]

Toxicological Profile
The toxicological data for nerolic acid is not exhaustive. Some available data is derived from

studies on "Neroli oil" or related compounds like geraniol and nerol, which may not accurately

reflect the properties of pure nerolic acid.

Acute Toxicity
Quantitative data on the acute toxicity of pure nerolic acid is limited. The following table

summarizes available data, some of which pertains to a "Neroli" mixture.
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Route Species Value Remarks Reference

Oral Rat

LD50: > 2000

mg/kg bw (for

nerol)

Low oral toxicity [3]

Rat

LD50: 3,497.85

mg/kg (for a

"Neroli" mixture)

May be harmful if

swallowed
[2]

Dermal Rabbit

LD50: > 2000

mg/kg bw (for

nerol)

Low dermal

toxicity
[3]

LD50: 2,582.56

mg/kg (for a

"Neroli" mixture)

May be harmful

in contact with

skin

[2]

Inhalation

LC50: 29.10

(units not

specified, for a

"Neroli" mixture)

May be harmful if

inhaled
[2]

Irritation and Sensitization
Nerolic acid is classified as a skin and eye irritant.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Sensitization: Data not available.

Skin Sensitization: May cause an allergic skin reaction.[2]

Other Toxicological Endpoints
Limited data is available for other toxicological endpoints.
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Endpoint Result Reference

Germ Cell Mutagenicity Not classified [2]

Carcinogenicity Not classified [2]

Reproductive Toxicity Not classified [2]

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Not classified [2]

Aspiration Hazard

May be fatal if swallowed and

enters airways (for a "Neroli"

mixture)

[2]

Hazard Classification and Handling
GHS Classification
Based on available data, nerolic acid is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Source: Sigma-Aldrich Safety Data Sheet

Signal Word: Warning
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Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
Engineering Controls: Use in a well-ventilated area.

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Wash

thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed.

First Aid Measures
Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

Skin Contact: Immediately wash with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink afterwards plenty of

water. Get medical attention.

Experimental Protocols
Detailed experimental protocols for assessing the safety of chemicals like nerolic acid are

standardized to ensure reproducibility and reliability of data. The following sections describe the

methodologies for key irritation studies.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) damage to the skin.

Test Animals: Healthy young adult albino rabbits are typically used.

Preparation: The day before the test, the fur on the animal's back is clipped.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area (approximately 6 cm²) of the clipped skin and covered with a gauze patch and

semi-occlusive dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After exposure, the patch is removed, and the skin is washed. The skin is then

examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after

patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy young adult albino rabbits are used.

Procedure: A single 0.1 mL dose of the liquid test substance (or 0.1 g of a solid) is instilled

into the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctiva are evaluated for any lesions.

Scoring: The severity of ocular lesions is graded using a standardized scoring system.

Signaling Pathways and Mechanisms of Toxicity
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The specific signaling pathways and molecular mechanisms underlying the irritant effects of

nerolic acid have not been well-elucidated in the available literature. Research on other fatty

acids and irritants suggests that skin and respiratory irritation can involve the activation of

various inflammatory pathways, including the release of pro-inflammatory cytokines and the

activation of sensory nerves. However, without specific studies on nerolic acid, any discussion

of its mechanism of action would be speculative.

Visualizations
As specific signaling pathways for nerolic acid are not well-documented, a generalized

workflow for the safety assessment of a chemical is provided below. This logical diagram

illustrates the decision-making process for determining the toxicological profile of a substance.
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Caption: A generalized workflow for the safety assessment of a chemical substance.
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Transportation
Information regarding the specific UN number, transport hazard class, and packing group for

nerolic acid is not consistently available. It is recommended to consult the most current safety

data sheet from the supplier for detailed transportation regulations.

Conclusion
Nerolic acid presents moderate hazards, primarily related to skin, eye, and respiratory

irritation. While acute toxicity appears to be low based on data from related compounds, the

potential for harm upon contact or inhalation necessitates careful handling and the use of

appropriate personal protective equipment. The lack of comprehensive toxicological data for

pure nerolic acid, especially concerning chronic effects, toxicokinetics, and specific

mechanisms of toxicity, underscores the need for caution and further research. Adherence to

the safety precautions outlined in this guide is essential for minimizing risk in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1598782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

